Cas no 909770-46-3 (2-Oxaspiro[4.4]nonane-1,6-dione)

• Product Name: 2-Oxaspiro[4.4]nonane-1,6-dione
• CAS No: 909770-46-3
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 5878416
• PubChem ID: 365804
• Update Time: 2025-10-17

2-Oxaspiro[4.4]nonane-1,6-dione Chemical and Physical Properties

Names and Identifiers

• NSC-633879
• EN300-7748735
• 2-Oxaspiro[4.4]nonane-1,6-dione
• 2-oxaspiro[4.4]nonane-1,9-dione
• oxaspiro[4.4]nonane-1,6-dione
• NSC633879
• 909770-46-3
• 8-oxaspiro[4.4]nonane-4,9-dione

• Inchi： 1S/C8H10O3/c9-6-2-1-3-8(6)4-5-11-7(8)10/h1-5H2
• InChI Key： OYVIKLVSKVFHHX-UHFFFAOYSA-N
• SMILES： O1CCC2(C1=O)C(CCC2)=O

Computed Properties

• Exact Mass: 154.062994177g/mol
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.4Ų

Additional information on 2-Oxaspiro[4.4]nonane-1,6-dione

Recent Advances in the Study of 2-Oxaspiro[4.4]nonane-1,6-dione (CAS: 909770-46-3) and Its Applications in Chemical Biology and Medicine

2-Oxaspiro[4.4]nonane-1,6-dione (CAS: 909770-46-3) is a structurally unique spirocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents and chemical probes. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential applications in drug discovery.

The synthesis of 2-Oxaspiro[4.4]nonane-1,6-dione has been optimized in recent years, with several research groups reporting efficient and scalable routes. A 2023 study published in the Journal of Organic Chemistry described a novel catalytic asymmetric synthesis method, achieving high enantioselectivity and yield. This advancement is particularly significant for the production of enantiomerically pure derivatives, which are often required for biological studies and pharmaceutical applications.

In terms of biological activity, 2-Oxaspiro[4.4]nonane-1,6-dione has shown promising results as a modulator of various enzymatic pathways. A recent Nature Chemical Biology paper demonstrated its ability to selectively inhibit certain kinases involved in inflammatory responses, suggesting potential applications in the treatment of autoimmune diseases. Additionally, its spirocyclic structure has been exploited in the design of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation.

The compound's unique structural features have also made it a valuable building block in medicinal chemistry. Researchers have successfully incorporated the 2-Oxaspiro[4.4]nonane-1,6-dione scaffold into various drug candidates, improving their pharmacokinetic properties and target selectivity. A 2024 study in Journal of Medicinal Chemistry reported the development of a series of anticancer agents based on this scaffold, showing enhanced blood-brain barrier penetration compared to traditional analogs.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of 2-Oxaspiro[4.4]nonane-1,6-dione derivatives with their biological targets. Molecular docking and dynamics simulations have revealed how the spirocyclic core contributes to binding affinity and selectivity, information that is crucial for rational drug design. These computational approaches, combined with experimental data, are accelerating the optimization of this compound class for specific therapeutic applications.

Looking forward, the potential applications of 2-Oxaspiro[4.4]nonane-1,6-dione appear broad and promising. Current research directions include its use in developing next-generation antibiotics targeting resistant bacterial strains, as well as its application in neurological disorders where modulation of specific protein-protein interactions is desired. The compound's versatility and the recent methodological advances in its synthesis and derivatization suggest that it will remain an important focus of chemical biology and medicinal chemistry research in the coming years.